Cas no 1864730-49-3 (2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid
• CAS No: 1864730-49-3
• MF: C₇H₉I₂N₃O₂
• MW: 420.974205732346
• CID: 5715812
• PubChem ID: 130508611
• Update Time: 2025-07-22

2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1864730-49-3
• 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid
• EN300-1122997
• 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoicacid
• 2-Amino-3-(4,5-diiodoimidazol-1-yl)-2-methylpropanoic acid
• Alanine, 3-(4,5-diiodo-1H-imidazol-1-yl)-2-methyl-

• Inchi： 1S/C7H9I2N3O2/c1-7(10,6(13)14)2-12-3-11-4(8)5(12)9/h3H,2,10H2,1H3,(H,13,14)
• InChI Key： RFDCHMRNEONAGN-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CC(C(=O)O)(C)N)I

Computed Properties

• Exact Mass: 420.87842g/mol
• Monoisotopic Mass: 420.87842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 2.57±0.1 g/cm3(Predicted)
• Boiling Point: 526.4±50.0 °C(Predicted)
• pka: 1.87±0.10(Predicted)

Additional information on 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid

Introduction to 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 1864730-49-3)

2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 1864730-49-3) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a distinctive imidazole ring substituted with diiodo groups and an amino group. The structural complexity and unique chemical properties of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid is characterized by its central propanoic acid core, which is modified by the presence of an amino group at the second carbon position and a 4,5-diiodo-1H-imidazolyl group at the third carbon position. The methyl group at the second carbon position adds steric hindrance and influences the compound's solubility and reactivity. The diiodo substitution on the imidazole ring imparts significant electronic effects, enhancing the compound's potential for interactions with biological targets.

In recent years, research efforts have focused on exploring the biological activities and potential therapeutic applications of 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid. Studies have shown that this compound exhibits promising antimicrobial properties, making it a potential candidate for the development of new antibiotics. The diiodo substitution on the imidazole ring is believed to play a crucial role in its antimicrobial activity by disrupting bacterial cell membranes and inhibiting essential enzymatic processes.

Beyond its antimicrobial properties, 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid have also been studied to assess its suitability for pharmaceutical development. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, preliminary toxicity studies have indicated that it has a low toxicity profile, further supporting its potential for clinical use.

In the context of drug discovery, 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid has been identified as a lead compound for further optimization. Structure-based drug design approaches are being employed to modify the structure of this compound to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict the interactions between this compound and its biological targets.

The synthesis of 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid involves several steps, including the preparation of the diiodinated imidazole derivative and its subsequent coupling with an appropriate amino acid precursor. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In conclusion, 2-Amino-3-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 1864730-49-3) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases.